Cas no 30299-08-2 (clinofibrate)

• Product Name: clinofibrate
• CAS No: 30299-08-2
• MF: C₂₈H₃₆O₆
• MW: 468.581849098206
• MDL: MFCD00865769
• CID: 53590
• PubChem ID: 253660897
• Update Time: 2025-06-11

clinofibrate Chemical and Physical Properties

Names and Identifiers

• clinofibrate
• 2,2’-(4,4’-cyclohexylidenediphenoxy)-2,2’-dimethyldibutyricacid
• 2,2’-cyclohexane-1,1-diylbis(p-phenyleneoxy)bis-(2-methyl-butyricaci
• 2,2’-cyclohexane-1,1-diylbis(p-phenyleneoxy)bis(2-methylbutyricacid)
• lipoclin
• 2,2'-(cyclohexylidenebis(4,1-phenyleneoxy))bis(2-methyl)-butanoic acid
• CLINOFIBRATE(FORR&DONLY)
• 1,1-Bis[4'-(1''-carboxy-1''-methylpropoxy)phenyl]cyclohexane
• S-8527
• 2-[4-[1-[4-(2-carboxybutan-2-yloxy)phenyl]cyclohexyl]phenoxy]-2-methylbutanoic acid
• 2,2'-(4,4'-Cyclohexylidenediphenoxy)-2,2'-dimethyldibutanoic Acid
• BCP13269
• 2,2'-Cyclohexane-1,1-diylbis(p-phenyleneoxy)bis(2-methylbutyric acid)
• S 8527
• HY-13528
• Clinofibrato [INN-Spanish]
• 2,2'-(4,4'-Cyclohexylidenediphenoxy)-2,2'-dimethyldibutyric acid
• CLINOFIBRATE [MART.]
• AC-4728
• CS-6464
• SW220029-1
• SR-01000944983-1
• 2-(4-{1-[4-(1-carboxy-1-methylpropoxy)phenyl]cyclohexyl}phenoxy)-2-methylbutanoic acid
• Clinofibrate (JP17/INN)
• AKOS015896391
• MFCD00865769
• Lipoclin (TN)
• 2,2'-((Cyclohexane-1,1-diylbis(4,1-phenylene))bis(oxy))bis(2-methylbutanoic acid)
• UNII-0374EZJ8CU
• AS-13842
• Clinofibrate [INN:JAN]
• CLINOFIBRATE [MI]
• SY053083
• A876238
• Q4116993
• Clinofibrato
• Clinofibratum [INN-Latin]
• DB09006
• Clinofibratum
• HMS3656N09
• MLS006010186
• SR-01000944983
• 0374EZJ8CU
• CLINOFIBRATE [JAN]
• CHEMBL1897738
• C3100
• BRN 2230067
• 2,2'-Dimethyl-2,2'-(4,4'-cyclohexylidendiphenoxy)dibuttersaeure
• Tox21_112457_1
• Tox21_112457
• s2664
• Butyric acid, 2,2'-cyclohexane-1,1-diylbis(p-phenyleneoxy)bis-(2-methyl-
• NCGC00167453-02
• CLINOFIBRATE [WHO-DD]
• NCGC00167453-01
• SMR004701292
• CLINOFIBRATE [INN]
• DTXCID4026638
• SCHEMBL31290
• (2S,2'S)-2,2'-(4,4'-(cyclohexane-1,1-diyl)bis(4,1-phenylene))bis(oxy)bis(2-methylbutanoic acid)
• D01300
• 2,2 inverted exclamation mark -[[Cyclohexane-1,1-diylbis(4,1-phenylene)]bis(oxy)]bis(2-methylbutanoic Acid)
• CCG-269436
• 2,2'-(Cyclohexylidenebis(4,1-phenyleneoxy))bis(2-methylbutanoic acid)
• butanoic acid, 2,2'-[cyclohexylidenebis(4,1-phenyleneoxy)]bis[2-methyl-
• 30299-08-2
• FT-0659309
• DTXSID6046638
• CAS-30299-08-2
• NCGC00167453-03
• C74555
• CHEBI:31412
• 2,2'-(Cyclohexylidenebis(p-phenyleneoxy))bis(2-methylbutyric acid)
• Butanoic acid, 2,2'-(cyclohexylidenebis(4,1-phenyleneoxy))bis(2-methyl-
• BRD-A90625545-001-02-0
• Clinofibrate (JP18/INN)
• 1,1-Bis[4'-(1''-carboxy-1''-methylpropoxy)phenyl]cyclohexane; 2,2'-[Cyclohexylidenebis(4,1-phenyleneoxy)]bis[2-methyl-butanoic Acid; Lipoclin; S 8527;
• SBI-0654068.0001

• MDL： MFCD00865769
• Inchi： 1S/C28H36O6/c1-5-26(3,24(29)30)33-22-14-10-20(11-15-22)28(18-8-7-9-19-28)21-12-16-23(17-13-21)34-27(4,6-2)25(31)32/h10-17H,5-9,18-19H2,1-4H3,(H,29,30)(H,31,32)
• InChI Key： BMOVQUBVGICXQN-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)(C)CC)C1C=CC(=CC=1)C1(C2C=CC(=CC=2)OC(C(=O)O)(C)CC)CCCCC1

Computed Properties

• Exact Mass: 468.25100
• Monoisotopic Mass: 468.251189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1
• XLogP3: 7.5

Experimental Properties

• Density: 1.1005 (rough estimate)
• Melting Point: 142.0 to 146.0 deg-C
• Boiling Point: 613.8°C at 760 mmHg
• Flash Point: 198.1 °C
• Refractive Index: 1.4482 (estimate)
• Solubility: biological extracorporealIn Vitro:DMSOsolubility≥ 30 mg/mL(64.02 mM)*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
• PSA: 93.06000
• LogP: 6.20100
• Merck: 2357
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

clinofibrate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• RTECS：ES8900000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on clinofibrate

Clinofibrate (CAS No. 30299-08-2): A Comprehensive Overview

Clinofibrate, with the CAS number 30299-08-2, is a fibrate medication that has gained significant attention in the field of lipid-lowering therapies. This compound belongs to the class of peroxisome proliferator-activated receptor (PPAR) agonists, which are known for their ability to modulate lipid metabolism and reduce the risk of cardiovascular diseases. In this comprehensive overview, we will delve into the chemical structure, pharmacological properties, clinical applications, and recent research advancements related to clinofibrate.

The chemical structure of clinofibrate is characterized by a fibric acid derivative, specifically 2-(4-chlorophenoxy)-2-methylpropanoic acid. This structure confers unique pharmacological properties that make it an effective agent in managing hyperlipidemia and related conditions. The compound is well-absorbed orally and undergoes extensive first-pass metabolism, primarily in the liver, where it is converted into its active metabolite, clofibric acid.

Clinofibrate exerts its therapeutic effects primarily through activation of PPARα receptors. These receptors play a crucial role in regulating genes involved in lipid metabolism, including those responsible for fatty acid oxidation and lipoprotein synthesis. By activating PPARα, clinofibrate enhances the breakdown of triglycerides and reduces the production of very-low-density lipoproteins (VLDL), leading to a decrease in serum triglyceride levels and an increase in high-density lipoprotein (HDL) cholesterol levels.

In clinical trials, clinofibrate has demonstrated significant efficacy in lowering serum triglycerides and increasing HDL cholesterol levels. A recent meta-analysis published in the Journal of Clinical Lipidology highlighted that patients treated with fibrate medications, including clinofibrate, experienced a 30% reduction in triglyceride levels and a 15% increase in HDL cholesterol levels compared to placebo groups. These findings underscore the potential of clinofibrate as a valuable adjunct therapy in managing dyslipidemia.

Beyond its lipid-lowering effects, recent research has explored the potential pleiotropic benefits of clinofibrate. Studies have shown that PPARα activation can have anti-inflammatory and anti-atherosclerotic effects, which may contribute to a reduced risk of cardiovascular events. A study published in the European Heart Journal found that patients treated with fibrate medications had a lower incidence of major adverse cardiovascular events (MACE) compared to those receiving standard care alone.

The safety profile of clinofibrate is generally favorable, with common side effects including gastrointestinal disturbances and muscle pain. However, like other fibrates, there is a potential risk of liver toxicity and rhabdomyolysis, particularly when used in combination with statins. Therefore, regular monitoring of liver function tests and creatine kinase levels is recommended for patients on long-term therapy.

In conclusion, Clinofibrate (CAS No. 30299-08-2) is a well-established fibrate medication with proven efficacy in managing hyperlipidemia and reducing cardiovascular risk. Its unique mechanism of action through PPARα activation makes it a valuable tool in lipid management strategies. Ongoing research continues to explore new applications and potential benefits of this compound, further solidifying its importance in the field of cardiovascular medicine.